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Compound of Interest

Compound Name: Methylophiopogonanone A

Cat. No.: B1154049

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylophiopogonanone A is a homoisoflavonoid predominantly found in Ophiopogon
japonicus and is recognized for its anti-inflammatory and anti-oxidative properties.[1][2]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible results in in vitro studies investigating its biological activities. This document
provides a detailed protocol for the preparation, storage, and handling of
Methylophiopogonanone A stock solutions.

Physicochemical Data

A summary of the key physicochemical properties of Methylophiopogonanone A is presented
in the table below for easy reference.
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Property Value Source
Molecular Formula C19H1806 [3]
Molecular Weight 342.34 g/mol [1][2]
CAS Number 74805-92-8 [11[3]
Appearance White to off-white solid [1]
Purity >98% [4]
Solubility (at 25°C)
=100 mg/mL (292.11 mM) with
DMSO o [1](5]
sonication
DMF 30 mg/mL [4]
Ethanol 1 mg/mL [4]
Chloroform,
Dichloromethane, Ethyl Soluble [2]
Acetate, Acetone
Storage of Solid 4°C, protect from light [1]

-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month
(protect from light)

[1]

Experimental Protocols

Materials and Equipment:

Methylophiopogonanone A powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Protocol for Preparing a 10 mM DMSO Stock Solution:

e Preparation: Before handling, allow the Methylophiopogonanone A vial to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation.

e Weighing: Accurately weigh a desired amount of Methylophiopogonanone A powder using
a calibrated analytical balance in a sterile environment. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.42 mg of the compound.

¢ Dissolution:

o Add the appropriate volume of high-purity DMSO to the vial containing the powder. For
3.42 mg, add 1 mL of DMSO.

o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, sonicate the solution in a bath sonicator for 5-10
minutes.[1][5] Visually inspect the solution to ensure it is clear and free of particulates.
Note: The use of newly opened DMSO is recommended as it is hygroscopic, and
absorbed water can impact solubility.[1]

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes or
cryovials.[1]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1] Always protect the solutions from light.[1]

Preparation of Working Solutions:

For cell-based assays, the high concentration of DMSO in the stock solution may be toxic to
cells. It is crucial to dilute the stock solution to the final desired experimental concentration
using a suitable cell culture medium. The final concentration of DMSO in the culture medium
should typically not exceed 0.1-0.5% to minimize solvent-induced artifacts. For instance, a
1:1000 dilution of a 10 mM stock solution in cell culture medium will result in a final
concentration of 10 uM Methylophiopogonanone A with 0.1% DMSO.

Diagrams
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Workflow for Methylophiopogonanone A Stock Solution Preparation
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Caption: Workflow for preparing Methylophiopogonanone A stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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